Cas no 56461-21-3 (5-oxo-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid)

5-Oxo-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid is a bicyclic organic compound featuring a partially hydrogenated naphthalene core with a ketone and carboxylic acid functional group. This structure makes it a versatile intermediate in organic synthesis, particularly for constructing polycyclic frameworks or as a precursor for pharmaceuticals and fine chemicals. The ketone and carboxyl groups offer reactive sites for further derivatization, enabling applications in heterocycle formation, coupling reactions, or metal coordination chemistry. Its rigid, fused-ring system can enhance stability in target molecules. The compound is typically handled under standard laboratory conditions, with purity and consistency being critical for reproducible synthetic outcomes.

5-oxo-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid structure

56461-21-3 structure

Product Name:5-oxo-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid

CAS No:56461-21-3

MF:C₁₁H₁₀O₃

MW:190.195303440094

MDL:MFCD02179285

CID:945374

PubChem ID:10397638

Update Time:2025-06-08

5-oxo-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-OXO-5,6,7,8-TETRAHYDRO-NAPHTHALENE-1-CARBOXYLIC ACID
- 1,2,3,4-TETRAHYDRO-1-OXO-5-NAPHTHOIC ACID
- 5,6,7,8-tetrahydro-5-oxo-1-Naphthalenecarboxylic acid
- 5,6,7,8-Tetrahydro-5-oxo-1-naphthoesaeure
- AG-F-98276
- CTK5A5160
- O57084
- SureCN1759573
- 56461-21-3
- AM9375
- 5-Oxo-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid
- AKOS006277731
- Y13630
- 5-Oxo-5,6,7,8-tetrahydronaphthalene-1-carboxylicacid
- Z1198159839
- 5-oxo-5,6,7,8-tetrahydro-naphthalene-1-carboxylic acid, AldrichCPR
- 5-oxo-5,6,7,8-tetrahydro-naphthoic acid
- SCHEMBL1759573
- 5-oxo-7,8-dihydro-6H-naphthalene-1-carboxylic Acid
- EN300-179260
- FT-0759634
- RXCHZIBXSFNHPN-UHFFFAOYSA-N
- MFCD02179285
- DTXSID80439218
- 5-oxo-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid
- MDL： MFCD02179285
- Inchi： 1S/C11H10O3/c12-10-6-2-3-7-8(10)4-1-5-9(7)11(13)14/h1,4-5H,2-3,6H2,(H,13,14)
- InChI Key： RXCHZIBXSFNHPN-UHFFFAOYSA-N
- SMILES： O=C1C2C=CC=C(C(=O)O)C=2CCC1

Computed Properties

Exact Mass: 190.063
Monoisotopic Mass: 190.062994177g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 259
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 54.4Å²

Experimental Properties

PSA: 54.37

5-oxo-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1000169-1g	5-oxo-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid	56461-21-3	95%	1g	$1320	2024-08-02
Enamine	EN300-179260-0.05g	5-oxo-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid	56461-21-3	95%	0.05g	$327.0	2023-09-19
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Enamine	EN300-179260-0.25g	5-oxo-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid	56461-21-3	95%	0.25g	$694.0	2023-09-19
Enamine	EN300-179260-0.5g	5-oxo-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid	56461-21-3	95%	0.5g	$1093.0	2023-09-19
Enamine	EN300-179260-1.0g	5-oxo-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid	56461-21-3	95%	1.0g	$1402.0	2023-07-09
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Enamine	EN300-179260-1g	5-oxo-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid	56461-21-3	95%	1g	$1402.0	2023-09-19